Cas no 73595-60-5 (4-Chloro-N-[3-(methylsulfanyl)propyl]aniline)

• Product Name: 4-Chloro-N-[3-(methylsulfanyl)propyl]aniline
• CAS No: 73595-60-5
• MF: C₁₀H₁₄ClNS
• MW: 215.74286031723
• CID: 2800594
• PubChem ID: 12850631
• Update Time: 2025-04-21

4-Chloro-N-[3-(methylsulfanyl)propyl]aniline Chemical and Physical Properties

Names and Identifiers

• DTXSID10511450
• SCHEMBL11269897
• 73595-60-5
• 4-CHLORO-N-[3-(METHYLSULFANYL)PROPYL]ANILINE
• 4-Chloro-N-[3-(methylsulfanyl)propyl]aniline

• Inchi： 1S/C10H14ClNS/c1-13-8-2-7-12-10-5-3-9(11)4-6-10/h3-6,12H,2,7-8H2,1H3
• InChI Key： JSIYLFAKOBYCMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCCSC

Computed Properties

• Exact Mass: 215.0535483Da
• Monoisotopic Mass: 215.0535483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų